Cas no 1806789-46-7 (2-Amino-3-(bromomethyl)-4-(difluoromethyl)-5-methylpyridine)

• Product Name: 2-Amino-3-(bromomethyl)-4-(difluoromethyl)-5-methylpyridine
• CAS No: 1806789-46-7
• MF: C₈H₉BrF₂N₂
• MW: 251.071267843246
• CID: 4855271
• Update Time: 2025-06-11

2-Amino-3-(bromomethyl)-4-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(bromomethyl)-4-(difluoromethyl)-5-methylpyridine

• Inchi： 1S/C8H9BrF2N2/c1-4-3-13-8(12)5(2-9)6(4)7(10)11/h3,7H,2H2,1H3,(H2,12,13)
• InChI Key： CDEVYEQVPUJUFB-UHFFFAOYSA-N
• SMILES： BrCC1C(N)=NC=C(C)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-3-(bromomethyl)-4-(difluoromethyl)-5-methylpyridine

Comprehensive Overview of 2-Amino-3-(bromomethyl)-4-(difluoromethyl)-5-methylpyridine (CAS No. 1806789-46-7)

2-Amino-3-(bromomethyl)-4-(difluoromethyl)-5-methylpyridine (CAS No. 1806789-46-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique functional groups, including an amino group, a bromomethyl substituent, and a difluoromethyl moiety, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role in the synthesis of novel bioactive molecules, particularly in the development of small-molecule inhibitors and fluorinated building blocks for drug discovery.

The growing interest in fluorinated compounds like 2-Amino-3-(bromomethyl)-4-(difluoromethyl)-5-methylpyridine stems from their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Fluorine incorporation is a hot topic in drug design, as it often improves binding affinity and pharmacokinetic properties. This compound’s bromomethyl group further offers versatility in cross-coupling reactions, making it a valuable intermediate for constructing complex molecular architectures. Recent studies highlight its potential in targeting enzyme modulation and receptor interactions, aligning with the industry’s focus on precision therapeutics.

From a synthetic chemistry perspective, CAS No. 1806789-46-7 serves as a pivotal scaffold for structure-activity relationship (SAR) studies. Its difluoromethyl group is particularly noteworthy, as it mimics polar functional groups while maintaining lipophilicity—a balance highly sought after in agrochemical and pharmaceutical applications. Analysts predict that demand for such multifunctional intermediates will rise, driven by trends in fragment-based drug discovery and covalent inhibitor design. These applications resonate with frequent search queries like “role of fluorinated pyridines in drug development” and “bromomethyl pyridine derivatives in medicinal chemistry.”

In addition to its pharmaceutical relevance, 2-Amino-3-(bromomethyl)-4-(difluoromethyl)-5-methylpyridine is also explored in material science, where its electron-deficient pyridine core contributes to the development of organic semiconductors and ligand systems for catalysis. The compound’s ability to act as a chelating agent or metal-binding motif opens doors for innovations in renewable energy technologies, such as photovoltaic materials. This multidisciplinary utility addresses trending searches like “pyridine-based materials for energy storage” and “fluorinated heterocycles in catalysis.”

Quality and safety are paramount when handling CAS No. 1806789-46-7. Reputable suppliers emphasize rigorous analytical validation (e.g., HPLC, NMR) to ensure purity and consistency, which is crucial for reproducible research outcomes. Researchers frequently inquire about “synthetic protocols for bromomethyl pyridines” and “stability of difluoromethyl compounds,” underscoring the need for detailed technical documentation. As regulatory standards evolve, compliance with green chemistry principles during synthesis remains a key discussion point in scientific forums.

In summary, 2-Amino-3-(bromomethyl)-4-(difluoromethyl)-5-methylpyridine exemplifies the convergence of innovation and practicality in modern chemistry. Its structural features align with cutting-edge trends in drug discovery, material science, and sustainable synthesis, making it a compound of enduring interest. By addressing common search intent around its applications and properties, this overview aims to bridge knowledge gaps while highlighting its transformative potential across industries.